Ethyl 3-({[4-bromo(phenylsulfonyl)anilino]acetyl}hydrazono)butanoate

• Molecular Formula: C20H22BrN3O5S
• Molecular Weight: 496.4 g/mol
• IUPAC Name: ethyl (3E)-3-[[2-[N-(benzenesulfonyl)-4-bromoanilino]acetyl]hydrazinylidene]butanoate
• InChI: InChI=1S/C20H22BrN3O5S/c1-3-29-20(26)13-15(2)22-23-19(25)14-24(17-11-9-16(21)10-12-17)30(27,28)18-7-5-4-6-8-18/h4-12H,3,13-14H2,1-2H3,(H,23,25)/b22-15+
• InChI Key: MIGKLIDXTWXIPT-PXLXIMEGSA-N
• Isomeric SMILES: CCOC(=O)C/C(=N/NC(=O)CN(C1=CC=C(C=C1)Br)S(=O)(=O)C2=CC=CC=C2)/C
• SMILES: CCOC(=O)CC(=NNC(=O)CN(C1=CC=C(C=C1)Br)S(=O)(=O)C2=CC=CC=C2)C

Description

Ethyl 3-({[4-bromo(phenylsulfonyl)anilino]acetyl}hydrazono)butanoate, also known as EBB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. EBB is a small molecule that can be synthesized in the laboratory through a series of chemical reactions.

Mechanism of Action

The mechanism of action of Ethyl 3-({[4-bromo(phenylsulfonyl)anilino]acetyl}hydrazono)butanoate is not fully understood. However, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in regulating gene expression. HDACs have been implicated in the development of cancer, and inhibition of HDAC activity has been shown to have anticancer effects.
Biochemical and Physiological Effects
This compound has been shown to have anticancer effects in vitro and in vivo. It has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Ethyl 3-({[4-bromo(phenylsulfonyl)anilino]acetyl}hydrazono)butanoate has several advantages for lab experiments. It is a small molecule that can be synthesized in the laboratory, making it readily available for research. It has also been shown to have anticancer properties, making it a potential candidate for drug development. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on Ethyl 3-({[4-bromo(phenylsulfonyl)anilino]acetyl}hydrazono)butanoate. One direction is to further study its mechanism of action and to determine its safety and efficacy in animal models. Another direction is to explore its potential use as a treatment for neurodegenerative diseases. Additionally, more research is needed to determine its potential as an anti-inflammatory agent and to explore its applications in drug discovery and development.
Conclusion
This compound is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. It can be synthesized in the laboratory through a multistep process and has been shown to have anticancer properties and anti-inflammatory effects. More research is needed to determine its mechanism of action, safety, and efficacy, and to explore its potential applications in drug discovery and development.

Synthesis Methods

Ethyl 3-({[4-bromo(phenylsulfonyl)anilino]acetyl}hydrazono)butanoate can be synthesized in the laboratory through a multistep process that involves the reaction of several chemical compounds. The first step involves the reaction of ethyl acetoacetate with hydrazine hydrate to form ethyl 3-hydrazinobutanoate. The second step involves the reaction of ethyl 3-hydrazinobutanoate with 4-bromo-phenylsulfonyl chloride to form ethyl 3-({[4-bromo(phenylsulfonyl)amino]acetyl}hydrazino)butanoate. The final step involves the reaction of ethyl 3-({[4-bromo(phenylsulfonyl)amino]acetyl}hydrazino)butanoate with acetylacetone to form this compound.

Scientific Research Applications

Ethyl 3-({[4-bromo(phenylsulfonyl)anilino]acetyl}hydrazono)butanoate has been studied for its potential applications in drug discovery and development. It has been shown to have anticancer properties and has been studied as a potential treatment for various types of cancer. This compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.